Cas no 1368568-81-3 (3-isocyanato-1H-pyrrole)
3-isocyanato-1H-pyrrole structure
Product Name:3-isocyanato-1H-pyrrole
CAS No:1368568-81-3
MF:C5H4N2O
MW:108.09806060791
MDL:MFCD21880016
CID:5602733
PubChem ID:57214241
Update Time:2023-09-01
3-isocyanato-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL8995120
- 3-isocyanato-1H-pyrrole
- 1368568-81-3
- EN300-1843105
-
- MDL: MFCD21880016
- Inchi: 1S/C5H4N2O/c8-4-7-5-1-2-6-3-5/h1-3,6H
- InChI Key: XYQLLYQCFWNKBR-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CNC=1
Computed Properties
- Exact Mass: 108.032362755g/mol
- Monoisotopic Mass: 108.032362755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 45.2Ų
3-isocyanato-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843105-0.05g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 0.05g |
$1056.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-0.1g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 0.1g |
$1106.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-0.25g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 0.25g |
$1156.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-0.5g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 0.5g |
$1207.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-1.0g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1843105-2.5g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 2.5g |
$2464.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-5.0g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1843105-10.0g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1843105-1g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 1g |
$1256.0 | 2023-08-31 | ||
| Enamine | EN300-1843105-5g |
3-isocyanato-1H-pyrrole |
1368568-81-3 | 5g |
$3645.0 | 2023-08-31 |
3-isocyanato-1H-pyrrole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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